4-methyl-6-(4-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperazin-1-yl)-2-(methylsulfanyl)pyrimidine

Specification

• CAS No.: 2640862-46-8
• Molecular Formula: C17H21N7S
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 6-methyl-4-[4-(6-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-5H-pyrrolo[3,2-d]pyrimidine
• Standard InChI: InChI=1S/C17H21N7S/c1-11-8-13-15(20-11)16(19-10-18-13)24-6-4-23(5-7-24)14-9-12(2)21-17(22-14)25-3/h8-10,20H,4-7H2,1-3H3
• Standard InChI Key: VRVQRJXMVOQVLA-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(N1)C(=NC=N2)N3CCN(CC3)C4=NC(=NC(=C4)C)SC
• Canonical SMILES: CC1=CC2=C(N1)C(=NC=N2)N3CCN(CC3)C4=NC(=NC(=C4)C)SC

Introduction

Structural Overview

The compound features:

• A pyrimidine core with methyl (CH$_3$) and methylsulfanyl (SCH$_3$) substituents.

• A 6-methyl-5H-pyrrolo[3,2-d]pyrimidine moiety, which is a bicyclic system known for its bioactive potential.

• A piperazine linker, which enhances solubility and often contributes to bioavailability in drug-like molecules.

Molecular Formula and Weight

• Molecular Formula: C$_{17}$H$_{21}$N$_7$S

• Molecular Weight: Approximately 359.47 g/mol

Synthesis

While specific synthesis methods for this exact compound are unavailable in the provided results, related pyrimidine derivatives typically follow these steps:

• Formation of the pyrrolo[3,2-d]pyrimidine scaffold:

  • Cyclization reactions involving diamino pyrimidines and diketones or halomethyl ketones are common.

  • For example, α-halomethylketones react with 2,6-diamino pyrimidines in reflux conditions to yield substituted pyrrolo[3,2-d]pyrimidines.

• Functionalization with piperazine:

  • Piperazine derivatives are introduced via nucleophilic substitution or reductive amination reactions.

• Incorporation of the methylsulfanyl group:

  • The methylsulfanyl substituent can be introduced using alkylation reactions with thiols under basic conditions.

Spectroscopic Characterization

Characterization of similar compounds often involves:

• NMR spectroscopy (1H and 13C): Key signals include chemical shifts for CH$_3$ groups, aromatic protons, and sulfur-bound carbons.

• Mass spectrometry (MS): Provides molecular ion peaks confirming the molecular weight.

• Infrared spectroscopy (IR): Identifies functional groups such as C=S or C-N bonds.

Pharmacological Potential

Compounds containing pyrrolo[3,2-d]pyrimidine and piperazine moieties have shown significant biological activity:

• Antitumor Activity:

  • Pyrrolo[3,2-d]pyrimidines are known inhibitors of kinases like VEGFR-2 and EGFR, which are implicated in cancer progression.

• Antimicrobial Properties:

  • Methylsulfanyl-substituted pyrimidines exhibit antimicrobial activity against bacterial and fungal strains.

• CNS Activity:

  • Piperazine derivatives often interact with central nervous system targets due to their ability to cross the blood-brain barrier.

Applications in Drug Development

This compound may serve as a lead molecule for designing drugs targeting:

• Cancer therapies: By inhibiting angiogenesis-related pathways.

• Infectious diseases: As antimicrobial agents.

• Neurological disorders: Due to its CNS-active piperazine component.

Data Table: Comparison with Related Compounds

Property	4-Methyl Derivative	Related Pyrrolo[3,2-d]pyrimidines
Molecular Weight	~359.47 g/mol	~300–400 g/mol
Key Functional Groups	Methylsulfanyl, Piperazine	Halogens, Amines
Biological Activity	Antitumor, Antimicrobial	VEGFR/EGFR inhibition
Solubility	Likely improved due to piperazine	Moderate

Research Gaps and Future Directions

To fully understand the potential of this compound:

• Detailed synthesis protocols need to be established.

• Comprehensive biological assays should evaluate its efficacy against specific targets.

• Toxicological studies are essential to assess safety profiles.

This compound represents an exciting scaffold for medicinal chemistry exploration due to its multifunctional groups and bioactive potential. Further research could unlock new therapeutic applications across diverse disease areas.